![molecular formula C10H17ClN2O2 B1463964 2-chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide CAS No. 1218022-97-9](/img/structure/B1463964.png)
2-chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide
Overview
Description
2-Chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide, also known as 2-Chloro-N-acetyl-1-piperidinepropan-2-ol, is a synthetic molecule that has been studied for its potential applications in medical and biological research. This molecule is composed of an amide group, a piperidine group, and an acetyl group, and has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
2-Chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide has been investigated for its potential applications in scientific research. This molecule has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This molecule has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory diseases. Additionally, this molecule has been found to have potential applications in drug delivery systems, as it has been shown to be able to cross the blood-brain barrier.
Mechanism of Action
2-Chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of inflammatory mediators, such as prostaglandins, which are involved in various inflammatory processes. By blocking the production of these mediators, this molecule can reduce inflammation and provide therapeutic benefits.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. This molecule has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This molecule has also been found to have anti-inflammatory, anti-cancer, and anti-oxidant effects. Additionally, this molecule has been found to have potential applications in drug delivery systems, as it has been shown to be able to cross the blood-brain barrier.
Advantages and Limitations for Lab Experiments
2-Chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide has several advantages and limitations for lab experiments. One advantage is that this molecule is relatively easy to synthesize. Additionally, this molecule has been found to have a wide range of biochemical and physiological effects, making it a potentially useful tool for medical and biological research. However, this molecule has been found to have a relatively short half-life, which may limit its usefulness for certain applications. Additionally, this molecule has been found to be toxic at certain concentrations, so caution should be taken when using it in laboratory experiments.
Future Directions
Due to its potential applications in medical and biological research, there are many potential future directions for 2-Chloro-N-[1-oxo-1-(piperidin-1-yl)propan-2-yl]acetamide. One potential direction is to investigate the molecule’s potential as a therapeutic agent for the treatment of various diseases, such as cancer and inflammatory diseases. Additionally, this molecule could be studied for its potential use in drug delivery systems, as it has been shown to be able to cross the blood-brain barrier. Additionally, further research could be done on the molecule’s mechanism of action and its biochemical and physiological effects. Finally, further research could be done on the molecule’s pharmacokinetic and pharmacodynamic properties, as well as its potential toxicity.
properties
IUPAC Name |
2-chloro-N-(1-oxo-1-piperidin-1-ylpropan-2-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17ClN2O2/c1-8(12-9(14)7-11)10(15)13-5-3-2-4-6-13/h8H,2-7H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPVYALKGBHGBDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCCC1)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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